Cas no 1231761-24-2 (1-Chloroisoquinoline-8-carbonitrile)
1-Chloroisoquinoline-8-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-Chloro-8-isoquinolinecarbonitrile
- 1-Chloro-8-cyanoisoquinoline, 1-Chloro-8-cyano-2-azanaphthalene
- 1-Chloroisoquinoline-8-carbonitrile
- SCHEMBL25445733
- DTXSID301288044
- CS-0442770
- AB92182
- 1231761-24-2
- 8-Isoquinolinecarbonitrile, 1-chloro-
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- MDL: MFCD22380145
- Inchi: 1S/C10H5ClN2/c11-10-9-7(4-5-13-10)2-1-3-8(9)6-12/h1-5H
- InChI Key: VWETWCDYGCJQFI-UHFFFAOYSA-N
- SMILES: ClC1C2C(C#N)=CC=CC=2C=CN=1
Computed Properties
- Exact Mass: 188.0141259g/mol
- Monoisotopic Mass: 188.0141259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7Ų
1-Chloroisoquinoline-8-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR300067-500mg |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 500mg |
£290.00 | 2023-09-02 | ||
| TRC | B420298-5mg |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 5mg |
$ 58.00 | 2023-04-18 | ||
| TRC | B420298-10mg |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 10mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B420298-50mg |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 50mg |
$ 287.00 | 2023-04-18 | ||
| Chemenu | CM111235-1g |
1-chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 95% | 1g |
$955 | 2023-11-21 | |
| TRC | B420298-1mg |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 1mg |
$ 230.00 | 2023-04-18 | ||
| Alichem | A189009479-250mg |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 95% | 250mg |
$434.60 | 2023-09-03 | |
| Alichem | A189009479-1g |
1-Chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 95% | 1g |
$1107.00 | 2023-09-03 | |
| Advanced ChemBlocks | O30935-1G |
1-chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 95% | 1G |
$1,160 | 2023-09-15 | |
| Advanced ChemBlocks | O30935-5G |
1-chloroisoquinoline-8-carbonitrile |
1231761-24-2 | 95% | 5G |
$3,485 | 2023-09-15 |
1-Chloroisoquinoline-8-carbonitrile Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-Chloroisoquinoline-8-carbonitrile
Comprehensive Overview of 1-Chloroisoquinoline-8-carbonitrile (CAS No. 1231761-24-2): Properties, Applications, and Industry Insights
1-Chloroisoquinoline-8-carbonitrile (CAS No. 1231761-24-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of isoquinoline, this chlorinated nitrile compound exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both chloro and cyano functional groups enables diverse transformations, aligning with modern demands for modular synthesis in drug discovery.
Recent studies highlight the compound’s role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Its isoquinoline core is particularly significant in designing small-molecule therapeutics, a hot topic in AI-driven drug discovery platforms. Researchers frequently search for "1-Chloroisoquinoline-8-carbonitrile solubility" or "CAS 1231761-24-2 synthesis protocol," reflecting its practical utility in laboratories.
From a chemical perspective, 1-Chloroisoquinoline-8-carbonitrile demonstrates stability under ambient conditions, though storage recommendations emphasize protection from moisture to preserve its nitrile group integrity. Analytical data (e.g., NMR, HPLC) confirm high purity (>98%), critical for high-throughput screening applications. The compound’s molecular weight (202.62 g/mol) and logP value (~2.3) suggest moderate lipophilicity, advantageous for bioavailability optimization in medicinal chemistry.
Industry trends reveal growing interest in sustainable synthetic routes for such intermediates, with catalysis and flow chemistry emerging as eco-friendly alternatives. Queries like "green synthesis of 1-Chloroisoquinoline-8-carbonitrile" underscore this shift. Additionally, its potential in material science, particularly for organic semiconductors, is being explored, leveraging the electron-withdrawing properties of the cyano moiety.
Regulatory compliance remains a key consideration; however, 1-Chloroisoquinoline-8-carbonitrile is not classified under restricted categories, facilitating its global trade. Safety data sheets (SDS) recommend standard handling protocols, similar to other nitrile-containing compounds. As patent filings referencing this compound increase, its commercial viability in custom synthesis and contract research continues to rise.
In summary, 1-Chloroisoquinoline-8-carbonitrile (CAS No. 1231761-24-2) represents a versatile building block with expanding applications across life sciences and technology. Its alignment with precision medicine and green chemistry initiatives positions it as a compound of enduring relevance in innovation-driven sectors.
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